![molecular formula C7H10ClF2NO B1475630 2-Chloro-1-(3,3-difluoropiperidin-1-yl)ethan-1-one CAS No. 1890515-35-1](/img/structure/B1475630.png)
2-Chloro-1-(3,3-difluoropiperidin-1-yl)ethan-1-one
Overview
Description
2-Chloro-1-(3,3-difluoropiperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C7H10ClF2NO and its molecular weight is 197.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Enzymatic Process Development : A practical enzymatic process was developed for the preparation of chiral intermediates, demonstrating high conversion rates and enantioselectivity, beneficial for industrial applications due to its environmental friendliness and efficiency (Guo et al., 2017).
New Synthetic Pathways : Research on difluoropiperidines, which includes compounds similar to "2-Chloro-1-(3,3-difluoropiperidin-1-yl)ethan-1-one", highlights new synthetic pathways offering valuable insights into the efficient synthesis of fluorinated piperidines, critical for medicinal chemistry (Verniest et al., 2008).
Structural Analysis and Molecular Properties
- X-ray Diffraction Studies : Detailed crystal and molecular structure analysis through X-ray diffraction provides insights into the molecular geometry and interactions, essential for understanding the physical and chemical properties of related compounds (Tavman & Sayil, 2013).
Chemical Reactions and Mechanisms
Catalytic Activity : Investigations into dinuclear half-sandwich Ru(II), Rh(III), and Ir(III) complexes using related chloro- and fluoro-substituted ethane derivatives explore their catalytic activities, contributing to the development of new synthetic methodologies (Raja & Therrien, 2014).
Electrooptic Film Fabrication : Studies on pyrrole-pyridine-based chromophores, including compounds with structural similarities, highlight the influence of molecular architecture on film microstructure and optical/electrooptic response, which is pivotal for the development of advanced materials (Facchetti et al., 2006).
Properties
IUPAC Name |
2-chloro-1-(3,3-difluoropiperidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClF2NO/c8-4-6(12)11-3-1-2-7(9,10)5-11/h1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSIVJCUBPDQCOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCl)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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